Cas no 694474-98-1 (4-(4-acetamidobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide)

• Product Name: 4-(4-acetamidobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide
• CAS No: 694474-98-1
• MF: C₂₅H₂₆N₄O₄S
• MW: 478.563344478607
• CID: 6025949
• PubChem ID: 2946728
• Update Time: 2025-05-21

4-(4-acetamidobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-acetamidobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide
• 4-(4-acetamidophenyl)sulfonyl-N,N-diphenylpiperazine-1-carboxamide
• F1757-0083
• AKOS002241715
• 4-((4-acetamidophenyl)sulfonyl)-N,N-diphenylpiperazine-1-carboxamide
• 694474-98-1
• Z274555114

• Inchi： 1S/C25H26N4O4S/c1-20(30)26-21-12-14-24(15-13-21)34(32,33)28-18-16-27(17-19-28)25(31)29(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15H,16-19H2,1H3,(H,26,30)
• InChI Key： BLZWADPMFSZSHI-UHFFFAOYSA-N
• SMILES： N1(C(N(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCN(S(C2=CC=C(NC(=O)C)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 478.16747650g/mol
• Monoisotopic Mass: 478.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.4Ų

Additional information on 4-(4-acetamidobenzenesulfonyl)-N,N-diphenylpiperazine-1-carboxamide

4-(4-Acetamidobenzenesulfonyl)-N,N-Diphenylpiperazine-1-Carboxamide: A Comprehensive Overview

4-(4-Acetamidobenzenesulfonyl)-N,N-Diphenylpiperazine-1-Carboxamide, commonly referred to by its CAS registry number 694474-98-1, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its piperazine ring system, which serves as a central scaffold, and its substituted groups, including an acetamido group and a benzenesulfonyl moiety. The presence of these functional groups imparts the compound with versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-(4-Acetamidobenzenesulfonyl)-N,N-Diphenylpiperazine-1-Carboxamide involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. The compound's structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, providing insights into its spatial arrangement and intermolecular interactions.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that the compound exhibits inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Additionally, its unique structure allows for further functionalization, enabling the development of derivatives with enhanced bioavailability and efficacy.

In the realm of materials science, 4-(4-Acetamidobenzenesulfonyl)-N,N-Diphenylpiperazine-1-Carboxamide has shown promise as a building block for advanced materials. Its ability to form supramolecular assemblies through hydrogen bonding and π-π interactions makes it an attractive candidate for applications in self-healing polymers and stimuli-responsive materials. Recent breakthroughs in nanotechnology have also highlighted its potential as a component in drug delivery systems, where its structural versatility can be leveraged to improve drug encapsulation efficiency.

The environmental impact of this compound is another critical area of investigation. As industries increasingly prioritize sustainability, researchers are exploring eco-friendly synthesis routes and degradation pathways for CAS 694474-98-1. Studies have shown that under specific conditions, the compound can undergo biodegradation without releasing harmful byproducts, aligning with global efforts to reduce chemical waste and promote green chemistry practices.

In conclusion, 4-(4-Acetamidobenzenesulfonyl)-N,N-Diphenylpiperazine-1-Carboxamide (CAS 694474-98-1) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. With ongoing research uncovering new properties and applications, this compound continues to be a focal point for scientists seeking innovative solutions in medicine, materials science, and environmental sustainability.